![molecular formula C21H19ClN2OS B2361050 4-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide CAS No. 898433-53-9](/img/structure/B2361050.png)
4-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide
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Description
4-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H19ClN2OS and its molecular weight is 382.91. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity in Heterocyclic Compound Formation
Research has shown that compounds bearing indole and thiophene units are pivotal in the synthesis of diverse heterocyclic compounds. For example, studies have demonstrated the synthesis of novel heterocyclic compounds through the manipulation of thiophene derivatives, highlighting their utility in creating bioactive molecules with potential therapeutic applications (Mohareb et al., 2004).
Potential Anticancer Applications
Compounds structurally related to "4-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)benzamide" have been explored for their anticancer properties. For instance, indole derivatives have been synthesized and evaluated for their potential as anticancer agents, indicating the significance of the indole moiety in medicinal chemistry and its contribution to the development of new therapeutic agents (Yılmaz et al., 2015).
Enzyme Inhibition for Therapeutic Targets
Research on bi-heterocyclic benzamides, which share structural similarities with the query compound, has revealed their potential as enzyme inhibitors. These molecules have been investigated for their inhibitory effects on enzymes like alkaline phosphatase, suggesting applications in the regulation of bone and tooth calcification, and presenting a non-toxic scaffold for medicinal development (Abbasi et al., 2019).
Molecular Structure and Computational Analysis
The structural analysis and computational studies on related compounds, such as indole-based benzamides, have provided insights into the interactions responsible for their biological activities. These studies include single crystal X-ray diffraction, Hirshfeld surface analysis, and DFT calculations, offering a comprehensive understanding of the molecular structure and its implications for biological interactions (Geetha et al., 2019).
Properties
IUPAC Name |
4-chloro-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2OS/c22-17-9-7-16(8-10-17)21(25)23-14-19(20-6-3-13-26-20)24-12-11-15-4-1-2-5-18(15)24/h1-10,13,19H,11-12,14H2,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTFCQWLEOMBXFY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.